6-oxo-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 6-oxo-N-[(4-oxo-3H-phthalazin-1-yl)methyl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C15H12N4O3/c20-13-6-5-9(7-16-13)14(21)17-8-12-10-3-1-2-4-11(10)15(22)19-18-12/h1-7H,8H2,(H,16,20)(H,17,21)(H,19,22)
• InChI Key: ZHIMZDFZHNESNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)CNC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C15H12N4O3
• Molecular Weight: 296.28 g/mol
• CAS No.: 1226444-43-4

Description

6-oxo-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H12N4O3 and its molecular weight is 296.286. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivative Syntheses

6-oxo-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-1,6-dihydropyridine-3-carboxamide is involved in the synthesis of various heterocyclic derivatives. A study by Bacchi et al. (2005) described the synthesis of tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives, important for pharmaceutical applications (Bacchi et al., 2005).

Antimicrobial and Antifungal Agents

El-Sehrawi et al. (2015) explored derivatives of 6-oxo-pyridine-3-carboxamide, including the compound , for their antibacterial and antifungal properties. Some derivatives showed broad-spectrum antibacterial activity and were equipotent to reference drugs against certain fungi (El-Sehrawi et al., 2015).

Preparation of β-Amino Acids Derivatives

Tishkov et al. (2002) reported the use of related compounds for the preparation of derivatives of β-amino acids, which are significant in the development of biologically active substances (Tishkov et al., 2002).

Non-Linear Optical and Molecular Docking Studies

Jayarajan et al. (2019) synthesized compounds related to this compound and investigated their non-linear optical properties and molecular docking, highlighting potential in material sciences and pharmaceuticals (Jayarajan et al., 2019).

Sensitization of Luminescence in Lanthanide Ions

Tigaa et al. (2017) demonstrated the use of similar compounds in sensitizing the emission of lanthanide ions, which has implications in photonic and electronic device applications (Tigaa et al., 2017).

Reagent for Copper Detection

Pemberton and Diehl (1969) noted the use of related compounds as reagents for copper detection, emphasizing their importance in analytical chemistry (Pemberton & Diehl, 1969).